Cas no 2385267-99-0 (4-bromo-2-fluoropyridine-3-sulfonamide)

• Product Name: 4-bromo-2-fluoropyridine-3-sulfonamide
• CAS No: 2385267-99-0
• MF: C₅H₄BrFN₂O₂S
• MW: 255.064862251282
• CID: 6536790
• PubChem ID: 165890457
• Update Time: 2025-06-08

4-bromo-2-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-fluoropyridine-3-sulfonamide
• 2385267-99-0
• EN300-1699558

• Inchi： 1S/C5H4BrFN2O2S/c6-3-1-2-9-5(7)4(3)12(8,10)11/h1-2H,(H2,8,10,11)
• InChI Key： AOZCEYJKKRMKKM-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1S(N)(=O)=O)F

Computed Properties

• Exact Mass: 253.91609g/mol
• Monoisotopic Mass: 253.91609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4Ų

Additional information on 4-bromo-2-fluoropyridine-3-sulfonamide

Introduction to 4-bromo-2-fluoropyridine-3-sulfonamide (CAS No. 2385267-99-0)

4-bromo-2-fluoropyridine-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2385267-99-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities and utility in drug design. The presence of both bromo and fluoro substituents on the pyridine ring, combined with the sulfonamide functional group at the 3-position, endows this molecule with unique electronic and steric properties that make it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 4-bromo-2-fluoropyridine-3-sulfonamide involves multi-step organic transformations, typically starting from commercially available pyridine precursors. The introduction of the bromo group at the 4-position and the fluoro group at the 2-position requires precise control over reaction conditions to ensure high regioselectivity. Subsequent functionalization at the 3-position via sulfonamide formation further enhances the complexity and potential biological relevance of the compound. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are often employed to achieve these transformations with high efficiency and yield.

In recent years, 4-bromo-2-fluoropyridine-3-sulfonamide has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features make it an attractive candidate for designing molecules with enhanced binding affinity and selectivity towards biological targets. One of the most promising applications of this compound is in the field of oncology, where sulfonamides are known to exhibit inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that derivatives of 4-bromo-2-fluoropyridine-3-sulfonamide can effectively modulate signaling pathways critical for tumor growth, making them potential candidates for further clinical development.

Furthermore, the fluorinated pyridine scaffold has been recognized for its ability to improve pharmacokinetic properties, such as metabolic stability and oral bioavailability. The fluorine atom, being highly electronegative, can influence electronic distributions within the molecule, leading to enhanced binding interactions with biological targets. This property is particularly valuable in drug design, as it can help overcome issues related to rapid degradation or poor absorption in vivo. The bromo substituent also contributes to the overall reactivity of 4-bromo-2-fluoropyridine-3-sulfonamide, allowing for further derivatization through various chemical reactions, such as Suzuki-Miyaura cross-coupling or nucleophilic substitution.

Recent research has highlighted the potential of 4-bromo-2-fluoropyridine-3-sulfonamide in addressing neurological disorders. Studies have shown that sulfonamide derivatives can interact with specific neurotransmitter receptors and ion channels, suggesting their utility in treating conditions such as epilepsy or Alzheimer's disease. The bromo and fluoro groups may play a crucial role in fine-tuning these interactions by modulating binding affinities and selectivity. Additionally, computational modeling and molecular docking studies have been instrumental in understanding how 4-bromo-2-fluoropyridine-3-sulfonamide interacts with its biological targets at a molecular level.

The pharmaceutical industry has also explored 4-bromo-2-fluoropyridine-3-sulfonamide as a building block for antiviral and antibacterial agents. Sulfonamides are well-documented for their antimicrobial properties, often targeting essential metabolic pathways in bacteria and viruses. The structural features of this compound allow for selective inhibition of pathogenic organisms while minimizing toxicity to host cells. Emerging evidence suggests that derivatives of 4-bromo-2-fluoropyridine-3-sulfonamide could offer novel solutions against drug-resistant strains, addressing a growing global health concern.

From a chemical biology perspective, 4-bromo-2-fluoropyridine-3-sulfonamide serves as an excellent tool for studying enzyme mechanisms and ligand-receptor interactions. Its well-defined structure allows researchers to systematically modify specific functional groups while maintaining overall molecular integrity. Such modifications can provide insights into how subtle changes in chemical structure influence biological activity, aiding in the rational design of next-generation drugs. High-throughput screening (HTS) campaigns have been conducted using libraries containing analogs of 4-bromo-2-fluoropyridine-3-sulfonamide to identify lead compounds with promising pharmacological profiles.

The industrial production of 4-bromo-2-fluoropyridine-3-sulfonamide requires stringent quality control measures to ensure consistency and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and detect impurities. Scalability is another critical consideration, as pharmaceutical applications demand large quantities of high-purity material. Process optimization strategies are continuously refined to improve yield, reduce costs, and minimize environmental impact.

In conclusion,4-bromo-2-fluoropyridine-3-sulfonamide (CAS No. 2385267-99-0) represents a versatile and innovative compound with significant potential across multiple therapeutic areas. Its unique structural features make it an invaluable intermediate for drug discovery efforts aimed at developing novel treatments for cancer, neurological disorders, infectious diseases, and more. As research progresses，the full therapeutic spectrum of this compound is expected to expand，driven by advancements in synthetic chemistry、biological evaluation，and computational modeling techniques。